Cas no 2228734-36-7 (tert-butyl N-4-(3-amino-1-fluoropropyl)-3-fluorophenylcarbamate)

• Product Name: tert-butyl N-4-(3-amino-1-fluoropropyl)-3-fluorophenylcarbamate
• CAS No: 2228734-36-7
• MF: C₁₄H₂₀F₂N₂O₂
• MW: 286.317610740662
• CID: 6206945
• PubChem ID: 165705113
• Update Time: 2025-06-08

tert-butyl N-4-(3-amino-1-fluoropropyl)-3-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-amino-1-fluoropropyl)-3-fluorophenylcarbamate
• 2228734-36-7
• tert-butyl N-[4-(3-amino-1-fluoropropyl)-3-fluorophenyl]carbamate
• EN300-1900777

• Inchi： 1S/C14H20F2N2O2/c1-14(2,3)20-13(19)18-9-4-5-10(12(16)8-9)11(15)6-7-17/h4-5,8,11H,6-7,17H2,1-3H3,(H,18,19)
• InChI Key： LRWUARCYKOQQNT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1F)NC(=O)OC(C)(C)C)CCN

Computed Properties

• Exact Mass: 286.14928421g/mol
• Monoisotopic Mass: 286.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(3-amino-1-fluoropropyl)-3-fluorophenylcarbamate

tert-butyl N-4-(3-amino-1-fluoropropyl)-3-fluorophenylcarbamate: A Comprehensive Overview

tert-butyl N-4-(3-amino-1-fluoropropyl)-3-fluorophenylcarbamate (CAS No. 2228734-36-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and materials science. The molecule consists of a tert-butyl group, a carbamate functional group, and a fluorinated aromatic ring, which collectively contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly due to their ability to enhance drug stability and bioavailability. The presence of the fluorine atom in the aromatic ring of this compound suggests potential for modulating pharmacokinetic properties. Additionally, the amino group within the structure introduces hydrogen bonding capabilities, which can be advantageous in drug design for improving solubility and receptor binding.

The synthesis of tert-butyl N-4-(3-amino-1-fluoropropyl)-3-fluorophenylcarbamate involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and fluorination. Researchers have explored various synthetic pathways to optimize yield and purity, with particular emphasis on minimizing side reactions and ensuring stereochemical control. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making large-scale production more feasible.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential precursor for bioactive molecules targeting specific receptors or enzymes. For instance, studies have demonstrated its ability to inhibit certain kinase enzymes, which are implicated in various disease states such as cancer and inflammatory disorders. Furthermore, its role as a building block in medicinal chemistry has been underscored by its use in constructing more complex molecular architectures.

The structural versatility of tert-butyl N-4-(3-amino-1-fluoropropyl)-3-fluorophenylcarbamate also extends to materials science applications. Its ability to form stable covalent bonds makes it a candidate for use in polymer synthesis or as an additive in advanced materials. Recent research has explored its potential as a crosslinking agent in polymeric networks, where it contributes to enhanced mechanical properties and thermal stability.

From a toxicological perspective, understanding the safety profile of this compound is crucial for its intended applications. Preliminary studies indicate that it exhibits low acute toxicity; however, long-term effects require further investigation. Regulatory compliance remains a priority, with ongoing efforts to ensure that its use adheres to safety standards and environmental regulations.

Looking ahead, the development of novel derivatives based on this compound holds significant potential for expanding its utility. Researchers are actively exploring modifications to enhance its pharmacokinetic properties or tailor its reactivity for specific applications. Collaborative efforts between academic institutions and industry are expected to drive innovation in this area.

In conclusion, tert-butyl N-4-(3-amino-1-fluoropropyl)-3-fluorophenylcarbamate (CAS No. 2228734-36-7) represents a valuable addition to the arsenal of chemical compounds with diverse applications across multiple disciplines. Its unique structure and functional groups position it as a promising candidate for future advancements in drug discovery and materials science.